Cas no 41191-05-3 (3-[[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenoxy]methyl]-N,N-diethylbenzamide,ethanesulfonic acid)

• Product name: 3-[[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenoxy]methyl]-N,N-diethylbenzamide,ethanesulfonic acid
• CAS No: 41191-05-3
• MF: C₂₅H₃₅ClN₆O₅S
• MW: 567.100603342056
• CID: 926680
• PubChem ID: 285691

3-[[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenoxy]methyl]-N,N-diethylbenzamide,ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenoxy]methyl]-N,N-diethylbenzamide,ethanesulfonic acid
• Ethanesulfonic acid,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenoxy]methyl]-N,N-diethyl-benzamide (1:1) (9CI) (MF2)
• Ethanesulfonic acid--3-{[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenoxy]methyl}-N,N-diethylbenzamide (1/1)
• NSC143010
• NSC-143010
• DTXSID70301394
• 3-[[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenoxy]methyl]-N,N-diethyl-benzamide
• 41191-05-3
• DS-004693

• Inchi： InChI=1S/C23H29ClN6O2.C2H6O3S/c1-5-29(6-2)20(31)16-9-7-8-15(12-16)14-32-19-11-10-17(13-18(19)24)30-22(26)27-21(25)28-23(30,3)4;1-2-6(3,4)5/h7-13H,5-6,14H2,1-4H3,(H4,25,26,27,28);2H2,1H3,(H,3,4,5)
• InChI Key： SMPIQBVTWKVZKK-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)C1=CC=CC(=C1)COC2=C(C=C(C=C2)N3C(=NC(=NC3(C)C)N)N)Cl.CCS(=O)(=O)O

Computed Properties

• Exact Mass: 566.20800
• Monoisotopic Mass: 566.208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 829
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Boiling Point: 646.2°C at 760 mmHg
• Flash Point: 344.6°C
• PSA: 172.29000
• LogP: 4.89820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides